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Compound of Interest

Compound Name: Methyl prolinate hydrochloride

Cat. No.: B554962 Get Quote

An In-depth Technical Guide to the Safety and Handling of Methyl Prolinate Hydrochloride

For researchers, scientists, and drug development professionals, understanding the safety and

handling precautions for chemical reagents is paramount to ensuring a safe laboratory

environment. This guide provides a comprehensive overview of the safety protocols for methyl
prolinate hydrochloride, a common reagent in organic synthesis.

Hazard Identification and Classification
Methyl prolinate hydrochloride's hazard classification can vary depending on the supplier

and the criteria used. While some safety data sheets (SDS) do not classify it as a hazardous

substance under normal handling conditions, others identify it as a hazardous chemical that

can cause skin and eye irritation.[1][2] It is prudent to handle this compound with care,

assuming it to be potentially hazardous.

Hazard Statements:

Causes skin irritation.[2]

Causes serious eye irritation.[2]

Physical and Chemical Properties
A summary of the known physical and chemical properties of methyl prolinate hydrochloride
is presented in the table below.
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Property Value Reference

Molecular Formula C6H11NO2 · HCl [3]

Molecular Mass 165.62 g/mol [4]

Appearance White, hygroscopic powder [1]

Melting Point 69 - 71 °C [2][4]

Solubility Mixes with water [1]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling methyl prolinate hydrochloride.

PPE Specifications

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber,

neoprene).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Not required under normal use with adequate

ventilation. If dust is generated, a NIOSH-

approved respirator is recommended.

Safe Handling and Storage
Proper handling and storage are crucial to maintaining the integrity of the compound and

ensuring laboratory safety.

Handling:

Ensure good ventilation in the work area.[3]
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Avoid contact with skin and eyes.[3][4]

Avoid breathing dust.

Wash hands thoroughly after handling.[2][3]

Do not eat, drink, or smoke in the laboratory.[3]

Storage:

Store in a cool, well-ventilated place.[3][4]

Keep the container tightly closed.[3][4][5]

Protect from moisture, as the compound is hygroscopic.[4][5]

Store away from incompatible materials such as strong oxidizing agents.[5]

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately.

Exposure Route First Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[3][4]

Skin Contact

Remove contaminated clothing. Wash the

affected area with plenty of soap and water. If

irritation persists, get medical advice.[2][3][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.[2][3][4]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek medical advice.[3]
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Accidental Release Measures
In case of a spill, follow these procedures to clean up and contain the material.

Minor Spills:

Wear appropriate personal protective equipment.

Sweep up the spilled solid and place it in a suitable container for disposal.

Avoid generating dust.

Clean the spill area with a wet cloth.

Major Spills:

Evacuate the area.

Ensure adequate ventilation.

Contain the spill using an inert absorbent material.

Follow the same cleanup procedure as for minor spills.

Prevent the material from entering drains or waterways.

Fire-Fighting Measures
Methyl prolinate hydrochloride is a combustible solid but does not propagate flame with

difficulty.[1]

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon

dioxide (CO2), or water spray.[2][3][4]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[3][4]

Hazardous Decomposition Products: In case of fire, toxic fumes may be released, including

nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen chloride gas.[2]
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Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][3]

Toxicity Information
There is a notable lack of significant acute toxicological data in the available literature.[1]

Therefore, it should be handled with the standard precautions for a potentially hazardous

chemical.

Diagrams
The following diagrams illustrate key safety and handling workflows.
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Caption: Workflow for responding to a methyl prolinate hydrochloride spill.
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Caption: Logical relationship of hazard identification and risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b554962#methyl-prolinate-hydrochloride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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